Cas no 550-60-7 (1-Nitro-2-naphthol)

1-Nitro-2-naphthol is a nitro-substituted naphthol derivative with the molecular formula C₁₀H₇NO₃. It is primarily used as an intermediate in organic synthesis, particularly in the production of dyes and pigments. The compound exhibits good stability and reactivity, making it suitable for selective nitration and coupling reactions. Its distinct structural properties facilitate applications in analytical chemistry and coordination chemistry.
1-Nitro-2-naphthol structure
1-Nitro-2-naphthol structure
Product Name:1-Nitro-2-naphthol
CAS No:550-60-7
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD00021461
CID:371928
PubChem ID:87573721
Update Time:2025-06-19

1-Nitro-2-naphthol Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol,1-nitro-
    • 1-Nitro-2-naphthol
    • 1-Nitronaphthalen-2-ol
    • 2-Hydroxy-1-nitronaphthalene
    • 1-Nitro-2-naphthalenol
    • 1-Nitro-beta-naphthol
    • 1-Nitro-2-hydroxynaphthalene
    • 2-Naphthalenol, 1-nitro-
    • 2-NAPHTHOL, 1-NITRO-
    • alpha-Nitro-beta-naphthol
    • 1-Nitro-.beta.-naphthol
    • 29IRK301OW
    • .alpha.-Nitro-.beta.-naphthol
    • SSHIVHKMGVBXTJ-UHFFFAOYSA-N
    • NSC37027
    • 1-nitro-naphthalen-2-ol
    • 1-NITRO-2-NAPHTHOL [MI]
    • A830466
    • W-105589
    • CCRIS 1555
    • EN300-383968
    • BRN 2050005
    • MFCD00021461
    • CS-0146754
    • N0370
    • 4-06-00-04307 (Beilstein Handbook Reference)
    • NS00033238
    • Q27254430
    • UNII-29IRK301OW
    • DTXSID10203540
    • AS-57750
    • 550-60-7
    • NSC 37027
    • SCHEMBL767775
    • AMY25082
    • NSC-37027
    • NITRO-2-NAPHTHALENOL, 1-
    • FT-0632368
    • AKOS024261037
    • EINECS 208-984-5
    • T72604
    • DTXCID40126031
    • DB-052680
    • 2-Naphthalenol, 1-nitro-(9CI)
    • MDL： MFCD00021461
    • Inchi： 1S/C10H7NO3/c12-9-6-5-7-3-1-2-4-8(7)10(9)11(13)14/h1-6,12H
    • InChI Key： SSHIVHKMGVBXTJ-UHFFFAOYSA-N
    • SMILES： OC1=CC=C2C=CC=CC2=C1[N+](=O)[O-]
    • BRN： 2050005

Computed Properties

  • Exact Mass: 189.04300
  • Monoisotopic Mass: 189.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 3.2
  • Topological Polar Surface Area: 66

Experimental Properties

  • Color/Form: Yellow crystals
  • Density: 1.413
  • Melting Point: 101.0 to 105.0 deg-C
  • Boiling Point: 324.41°C (rough estimate)
  • Flash Point: 144.3°C
  • Refractive Index: 1.5400 (estimate)
  • PSA: 66.05000
  • LogP: 2.97680
  • Merck: 6614
  • Solubility: Soluble in ethanol \ ether \ glacial acetic acid, insoluble in water

1-Nitro-2-naphthol Security Information

1-Nitro-2-naphthol Customs Data

  • HS CODE：2908999090
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-Nitro-2-naphthol Pricemore >>

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TRC
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 $ 295.00 2022-06-03
Chemenu
CM140835-5g
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 550-60-7 95%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 550-60-7 98.0%(GC&T)
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 550-60-7 98.0%(GC&T)
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Apollo Scientific
OR922194-250mg
1-Nitro-2-naphthol
 550-60-7 98%
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 £15.00 2025-03-21
Apollo Scientific
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 550-60-7 98%
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 £19.00 2025-03-21

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